Cas no 1235107-24-0 (5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide
• CAS No: 1235107-24-0
• MF: C₁₇H₂₀ClN₃O₃S₃
• MW: 446.006999015808
• CID: 6011389
• PubChem ID: 49685941
• Update Time: 2025-06-08

5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide
• 5-chloro-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)thiophene-2-sulfonamide
• VU0629955-1
• AKOS024490463
• 5-chloro-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]thiophene-2-sulfonamide
• F5017-2979
• 1235107-24-0
• 5-chloro-N-({1-[2-(methylsulfanyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)thiophene-2-sulfonamide

• Inchi： 1S/C17H20ClN3O3S3/c1-25-16-13(3-2-8-19-16)17(22)21-9-6-12(7-10-21)11-20-27(23,24)15-5-4-14(18)26-15/h2-5,8,12,20H,6-7,9-11H2,1H3
• InChI Key： OMFFHUSWOUJASV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC1CCN(C(C2=CC=CN=C2SC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 445.0355327g/mol
• Monoisotopic Mass: 445.0355327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 141Ų

Additional information on 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide

Introduction to 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide and Its Applications in Modern Chemical Biology

5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of chemical biology. This compound, identified by its CAS number 1235107-24-0, represents a convergence of multiple advanced chemical and pharmaceutical principles, making it a subject of intense research and development. The molecular architecture of this compound incorporates several key functional groups, including a thiophene-2-sulfonamide moiety, which is known for its potential biological activity, and a 5-chloro substituent that enhances its reactivity and selectivity in various biochemical pathways.

The significance of this compound lies in its multifaceted applications across different domains of chemical biology. The presence of a methylpiperidine group in its structure suggests its utility in the development of novel pharmacological agents. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. Specifically, the 1-2-(methylsulfanyl)pyridine moiety adds an additional layer of complexity, enabling the compound to engage with diverse biological systems. This unique combination of structural features makes 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide a promising candidate for further exploration in drug discovery and therapeutic intervention.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can modulate the activity of key enzymes involved in disease pathways. The thiophene-2-sulfonamide moiety in this compound is particularly noteworthy, as thiophene derivatives have shown considerable promise in inhibiting various enzymes and receptors associated with cancer, inflammation, and infectious diseases. The sulfur atom in the thiophene ring provides a site for hydrogen bonding and other non-covalent interactions with biological targets, enhancing the compound's binding affinity. Furthermore, the 5-chloro substituent can serve as a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the compound.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in addressing complex diseases. 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. This approach has led to the development of several innovative drug candidates that have advanced into clinical trials. The compound's ability to interact with multiple targets simultaneously makes it particularly valuable for treating multifactorial diseases. Additionally, its structural complexity suggests that it may exhibit lower toxicity compared to simpler molecules, as it can be designed to selectively bind to disease-related targets without affecting healthy tissues.

The synthesis of 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)thiophene-2-sulfonamide involves a series of sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. Key steps include the formation of the thiophene ring through cyclization reactions, followed by functionalization with the sulfonamide group. The introduction of the methylpiperidine moiety requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal catalysis have been employed to facilitate these transformations efficiently. The use of such methodologies underscores the importance of cutting-edge synthetic chemistry in developing novel bioactive compounds.

The biological evaluation of 5-chloro-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-y l}methyl)thiophene-2-sulfonamide has revealed several intriguing properties that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The compound's ability to modulate these enzymes suggests that it could be used to develop targeted therapies with improved efficacy and reduced side effects. Additionally, its interaction with other biological targets has been explored, revealing additional therapeutic possibilities.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 5-chloro-N-{(1-{[3-(dimethylamino)morpholino]carbonyl]-4-methylpyridinyl}methylene}sulfonylthiophene{1},1-dioxide}. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and selectivity, guiding researchers in optimizing its structure for better performance. By leveraging computational tools alongside experimental data, scientists can more efficiently navigate the complex landscape of drug development.

The future prospects for 5-chloro-N-{(1-{[3-(dimethylamino)morpholino]carbonyl]-4-methylpyridinyl}methylene}sulfonylthiophene{1},1-dioxide are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to further refine its pharmacological properties through structure-based drug design approaches. Collaborative efforts between synthetic chemists, biologists, and computational scientists are essential for translating this compound from a laboratory discovery into a viable therapeutic option for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation treatments.